molecular formula C5H8O3 B6593141 (Z)-2-Methoxy-2-butenoic acid CAS No. 38588-37-3

(Z)-2-Methoxy-2-butenoic acid

Cat. No. B6593141
CAS RN: 38588-37-3
M. Wt: 116.11 g/mol
InChI Key: NVPNCVRJVRLJMU-ARJAWSKDSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“(Z)-2-Methoxy-2-butenoic acid” is also known as “2-Methoxycrotonic acid methyl ester” and "2-Butenoic acid, 2-methoxy-, methyl ester, (Z)- (9CI)" . It has a molecular formula of C6H10O3 .

Scientific Research Applications

Pharmacological and Industrial Importance of Similar Compounds

  • Therapeutic Applications of Phenolic Compounds :

    • Syringic Acid (SA) , a phenolic compound with methoxy groups, has demonstrated a wide range of therapeutic applications. These include prevention and treatment of diabetes, cardiovascular diseases, cancer, and cerebral ischemia. SA also possesses antioxidant, antimicrobial, anti-inflammatory, antiendotoxic, neuroprotective, and hepatoprotective activities. Its therapeutic properties are attributed to the presence of methoxy groups, which confer strong antioxidant activity and the potential to modulate enzyme activity and diverse transcription factors involved in various diseases. Besides its biomedical applications, SA has industrial uses in bioremediation, photocatalytic ozonation, and laccase-based catalysis (Srinivasulu et al., 2018).
  • Sorption Properties and Environmental Applications :

    • Research on phenoxy herbicides , which are structurally related to (Z)-2-Methoxy-2-butenoic acid, indicates their interaction with soil components and minerals. This interaction is crucial for understanding the environmental behavior and remediation strategies of such compounds. The sorption of these herbicides can be influenced by soil properties like pH, organic carbon content, and iron oxides. This insight could be relevant for environmental applications of (Z)-2-Methoxy-2-butenoic acid or similar compounds (Werner et al., 2012).
  • Chemical and Biological Activities of Methoxylated Lipids :

    • Methoxylated lipids, a group of compounds with methoxy groups, have shown interesting biological activities, including antibacterial, antifungal, antitumor, and antiviral properties. These compounds, isolated from bacterial or marine sources or synthesized, underscore the significance of the methoxy group in biological activity. Given the structural relevance, (Z)-2-Methoxy-2-butenoic acid may possess similar properties, warranting further research (Carballeira, 2002).

properties

IUPAC Name

(Z)-2-methoxybut-2-enoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H8O3/c1-3-4(8-2)5(6)7/h3H,1-2H3,(H,6,7)/b4-3-
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NVPNCVRJVRLJMU-ARJAWSKDSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC=C(C(=O)O)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C/C=C(/C(=O)O)\OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H8O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

116.11 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(Z)-2-methoxybut-2-enoic Acid

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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